Cas no 1226152-40-4 (2-(2-Methoxyphenyl)isonicotinic acid)

• Product Name: 2-(2-Methoxyphenyl)isonicotinic acid
• CAS No: 1226152-40-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD14666480
• CID: 1073802
• PubChem ID: 50999398
• Update Time: 2025-06-08

2-(2-Methoxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)isonicotinic acid
• DB-181184
• SCHEMBL21310814
• TS-03262
• 1226152-40-4
• MFCD14666480
• 2-(2-METHOXYPHENYL)ISONICOTINICACID
• Z2574937637
• 2-(2-Methoxyphenyl)-4-pyridinecarboxylic acid
• AKOS022309075
• 2-(2-methoxyphenyl)pyridine-4-carboxylic acid
• DTXSID60679498

• MDL： MFCD14666480
• Inchi： 1S/C13H11NO3/c1-17-12-5-3-2-4-10(12)11-8-9(13(15)16)6-7-14-11/h2-8H,1H3,(H,15,16)
• InChI Key： RRABOSZUERNZNF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(2-Methoxyphenyl)isonicotinic acid

Professional Introduction to 2-(2-Methoxyphenyl)isonicotinic Acid (CAS No. 1226152-40-4)

2-(2-Methoxyphenyl)isonicotinic acid, identified by the chemical abstracts service number CAS No. 1226152-40-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential pharmacological properties and synthetic utility.

The molecular structure of 2-(2-Methoxyphenyl)isonicotinic acid consists of an isonicotinic acid core, which is a well-known scaffold in medicinal chemistry, linked to a methoxy-substituted phenyl ring. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of isonicotinic acid derivatives. The scaffold's ability to modulate various biological pathways has been exploited in the development of drugs targeting infectious diseases, inflammation, and cancer. Specifically, 2-(2-Methoxyphenyl)isonicotinic acid has been investigated for its potential role in inhibiting enzymes and receptors involved in these pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling and disease progression.

The methoxy group on the phenyl ring in 2-(2-Methoxyphenyl)isonicotinic acid is particularly noteworthy, as it can influence both the solubility and metabolic stability of the compound. This substitution pattern is often employed in drug design to enhance bioavailability and reduce toxicity. The methoxy group can also serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2-Methoxyphenyl)isonicotinic acid for their biological activity. Molecular docking simulations and virtual screening have been used to identify potential binding interactions with target proteins. These computational approaches have complemented experimental efforts by providing rapid and cost-effective means of evaluating candidate molecules. As a result, researchers have been able to accelerate the discovery process and identify promising leads for further development.

The synthesis of 2-(2-Methoxyphenyl)isonicotinic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes, making the compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently.

In addition to its pharmaceutical applications, 2-(2-Methoxyphenyl)isonicotinic acid has shown promise in materials science. Its unique structural features make it a suitable candidate for developing organic electronic materials, such as semiconductors and light-emitting diodes (LEDs). The ability to tune its electronic properties through structural modifications opens up new possibilities for creating advanced functional materials with tailored characteristics.

The growing body of research on 2-(2-Methoxyphenyl)isonicotinic acid underscores its importance as a versatile chemical entity with broad applications. As our understanding of its pharmacological properties continues to expand, so does its potential as a lead compound or intermediate in the development of new drugs and materials. Future studies are likely to focus on optimizing its synthesis, exploring novel biological targets, and investigating its role in interdisciplinary fields such as medicinal chemistry and materials science.